(3S)-N-cyclopropylpiperidine-3-carboxamide
Overview
Description
(3S)-N-cyclopropylpiperidine-3-carboxamide is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Melatonin Receptor Ligands
(3S)-N-cyclopropylpiperidine-3-carboxamide derivatives have been explored in the design and synthesis of novel melatonin receptor ligands. Specifically, compounds with variations in this structure exhibit functionality at rat MT(1) and MT(2) receptors, which are significant in sleep regulation and circadian rhythms. These compounds, such as 11f and 18b, have shown properties comparable to ramelteon, a known melatonin receptor agonist (Li et al., 2011).
Theoretical Analysis of Cyclopropane Derivatives
The structural and conformational characteristics of cyclopropane derivatives, akin to this compound, have been theoretically analyzed. This research offers insights into the conformational preferences of these compounds, contributing to a better understanding of their chemical behavior and potential applications (Casanovas et al., 2003).
Synthesis of Lavendamycin Analogues
N-propargylindole-2-carboxamides, structurally related to this compound, have been used in gold-catalyzed cycloisomerization. This process is pivotal in synthesizing lavendamycin analogues, a group of compounds known for their potential anticancer properties (England & Padwa, 2008).
Enantiopure D-α-Amino Acids Production
Research on enantiopure trans-3-arylaziridine-2-carboxamides, related to this compound, has been conducted to produce enantiopure, unnatural D-α-amino acids. This work is significant in the field of asymmetric synthesis and the production of chiral building blocks for pharmaceuticals (Morán-Ramallal et al., 2010).
Biological Screening of Cyanopyridine Derivatives
Studies involving cyanopyridine derivatives structurally related to this compound have revealed their significant biological and therapeutic activities. These compounds have applications in pharmaceuticals and agriculture (Akbari, 2018).
Rhodium-Catalyzed C3-H Acylmethylation
Research on [2,2'-bipyridine]-6-carboxamides, similar to this compound, has led to the development of rhodium(III)-catalyzed C-H acylmethylation. This methodology is significant in organic synthesis, particularly in functionalizing molecules for potential pharmaceutical applications (Yu et al., 2019).
Properties
IUPAC Name |
(3S)-N-cyclopropylpiperidine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c12-9(11-8-3-4-8)7-2-1-5-10-6-7/h7-8,10H,1-6H2,(H,11,12)/t7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGCHRLNYITUXPD-ZETCQYMHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)NC2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CNC1)C(=O)NC2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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